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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3431392

An In-depth Technical Guide to the Solubility and Dispersion Characteristics of Carbomer 934

Introduction

Carbomer 934 is a high molecular weight, cross-linked polymer of acrylic acid, specifically
cross-linked with allyl ethers of sucrose.[1][2] In its raw form, it is a white, fluffy, and
hygroscopic powder with a slightly acetic odor.[3][4] Widely recognized in the pharmaceutical
and cosmetic industries under the trade name Carbopol® 934, it serves as a primary excipient
for modifying rheology.[3][5] Its principal function is to act as a high-efficiency thickening,
suspending, and emulsifying agent in a variety of formulations.[3][6] This guide provides a
comprehensive technical overview of the solubility and dispersion properties of Carbomer 934,
with a focus on quantitative data and detailed experimental methodologies for research and
development professionals.

Core Mechanism: Swelling and pH-Dependent
Thickening

Carbomer 934 does not dissolve in solvents in the traditional sense; instead, it swells
significantly.[3][7] This behavior is attributed to its three-dimensionally cross-linked microgel
structure.[3][7] The polymer's thickening capabilities are activated through a pH-dependent
mechanism.
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In an acidic aqueous dispersion, the Carbomer 934 molecules remain in a tightly coiled state
due to intramolecular hydrogen bonding.[5] The carboxylic acid groups are not ionized,
resulting in low viscosity. The addition of a neutralizing agent, such as sodium hydroxide
(NaOH) or triethanolamine (TEA), causes these acidic groups to ionize.[5] This ionization leads
to electrostatic repulsion between the now negatively charged carboxylate ions, forcing the
polymer chains to uncoil and expand.[5][8] This dramatic increase in the hydrodynamic volume
of the polymer network entraps water molecules, leading to a significant rise in the viscosity of
the solution and the formation of a clear gel, typically at a pH between 6 and 8.[5]

Diagram 1: pH-Dependent Thickening Mechanism of Carbomer 934
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Caption: pH-Dependent Thickening Mechanism of Carbomer 934.
Quantitative Data and Physicochemical Properties
The following tables summarize the key quantitative properties of Carbomer 934.

Table 1: General Physicochemical Properties of Carbomer 934

Property Value References

White, fluffy, hygroscopic
Appearance Ty, hyg 4 [11[3]
powder

Odor Slightly acetic / Mild acidic [319]

pH of 0.5% Aqueous
] ] 27-35 [3]
Dispersion

Carboxylic Acid (-COOH)

56.0% - 68.0% (on dried basis)  [1][3]
Content

Primary Particle Size ~0.2 um in diameter [31[7]

| Flocculated Powder Particle Size | 2-7 um in diameter |[3][7] |

Table 2: Solubility and Dispersion Characteristics of Carbomer 934 in Various Solvents
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Solvent Behavior Notes References
L Forms a low-
Swells significantly . . .
viscosity acidic
Water to form a gel or . . [11[3]
. . dispersion before
dispersion L
neutralization.
] Can be used as a
Glycerin Swells ) ) ) [10][11]
dispersion medium.
Neutralization is
Swells after required for the
Ethanol (95%) o [3][71[10]
neutralization polymer to swell and
thicken.
Can be used to wet
Propylene Glycol Swells and swell the powder [12][13]
before adding water.
Generally requires a
Polar Organic Swells after suitable amine for
[11[12]

Solvents

neutralization

neutralization in these

systems.

| Non-polar Solvents | Insoluble | Carbomer 934 is generally not used in non-polar systems. |

[12] |

Table 3: Viscosity of Neutralized Carbomer 934 Aqueous Dispersions

Concentration (%

Viscosity (mPa-s or

wiw) cP) Neutralizing Agent References

0.2% ~3,000 Not specified [14]

0.5% 30,500 - 39,400 Sodium Hydroxide [1112][3]

0.5% ~35,000 Not specified [14]
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Note: Viscosity is highly dependent on the specific neutralizing agent used, the final pH, and
the shear rate during measurement.

Experimental Protocols
Preparation of a 1% (w/w) Carbomer 934 Aqueous Gel

This protocol outlines a standard laboratory method for preparing a simple aqueous gel.

o Dispersion: Vigorously agitate 97.0 g of purified water to create a vortex. Slowly and carefully
sift 1.0 g of Carbomer 934 powder into the vortex to prevent the formation of clumps.[5]
Using a high-shear mixer can accelerate this process.[15]

e Hydration: Continue stirring until the polymer is fully dispersed and no particles are visible.
Allow the dispersion to stand for 2 to 24 hours to ensure complete hydration of the polymer
particles.[5]

o Neutralization: While stirring gently, add a neutralizing agent dropwise. Common neutralizers
include 10% (w/w) sodium hydroxide solution or triethanolamine (TEA).[5][9]

o Gel Formation: Monitor the pH. As the pH of the dispersion approaches 6.0, a significant
increase in viscosity will occur, and a clear gel will form.[5]

e Final pH Adjustment: Continue to add the neutralizer until the desired pH (typically 6.5-7.5)
and viscosity are achieved. Avoid over-neutralization, which can lead to a loss of viscosity.[5]
[12]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b3431392?utm_src=pdf-body
https://www.benchchem.com/product/b3431392?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Carbomer_934.pdf
https://www.silverson.com/us/resource-library/application-reports/dispersion-and-hydration-of-carbopol
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Carbomer_934.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Carbomer_934.pdf
http://www.librawpharma.com/carbomer-934-974.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Carbomer_934.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Carbomer_934.pdf
https://www.hbdsbio.com/dispersion-and-thickening-technology-of-carbomer.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Experimental Workflow for Carbomer 934 Gel Preparation
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Caption: Experimental Workflow for Carbomer 934 Gel Preparation.
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Viscosity Measurement of a Carbomer 934 Gel

e Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.[5]

o Sample Preparation: Place a sufficient amount of the prepared gel into a beaker, ensuring no
air bubbles are trapped.

» Equilibration: Allow the sample to equilibrate to a controlled temperature (e.g., 25°C), as
viscosity is temperature-dependent.[5]

o Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on
the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath
stand may be necessary to ensure fresh material is constantly being measured.[5]

o Measurement: Immerse the spindle into the gel to the specified depth. Allow the reading to
stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa-s).[5]

Determination of Carboxylic Acid Content

This assay is performed by titration to confirm the polymer meets pharmacopeial standards.[3]

o Sample Preparation: Accurately weigh a sample of Carbomer 934 that has been previously
dried under a vacuum.

o Dispersion: Disperse the weighed sample in purified water.

« Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N
NaOH).

» Endpoint Determination: Determine the endpoint potentiometrically.

o Calculation: Calculate the percentage of carboxylic acid groups based on the volume of
titrant used.[3]

Key Factors Influencing Solubility and Dispersion

The final properties of a Carbomer 934 formulation are highly dependent on several factors.
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pH: This is the most critical factor. The viscosity of a Carbomer 934 dispersion is low at an
acidic pH (~3.0) and increases dramatically upon neutralization to a pH of 6-11.[5][13]

Concentration: The viscosity of the gel is directly proportional to the concentration of
Carbomer 934.[16] Even small increases in concentration can lead to substantial increases
in viscosity.

Presence of lons/Electrolytes: High concentrations of electrolytes can cause a "salting out"
effect, shielding the charges on the polymer backbone and causing the polymer to re-coil.
This leads to a significant decrease in viscosity and potential precipitation.[17]

Shear: Some grades of carbomer are sensitive to high shear after neutralization, which can
permanently break the polymer network and reduce viscosity.[18][19] It is often
recommended to apply high shear during the initial dispersion phase and low shear after
neutralization.[19]

Solvent System: While primarily used in aqueous systems, Carbomer 934 can be used in
polar organic solvents or hydroalcoholic systems.[9] The choice of solvent and the
appropriate neutralizing agent (e.g., organic amines for solvent systems) are crucial for
achieving the desired thickening.[12]

Diagram 3: Factors Affecting Carbomer 934 Dispersion and Viscosity
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Caption: Factors Affecting Carbomer 934 Dispersion and Viscosity.

Conclusion

Carbomer 934 is a versatile polymer whose functionality is governed by its unique swelling and
pH-dependent thickening mechanism. A thorough understanding of its solubility and dispersion
characteristics is essential for formulators. By carefully controlling factors such as pH, polymer
concentration, ionic strength, and mechanical shear, researchers can precisely manipulate the
rheological properties of formulations to achieve desired outcomes in stability, texture, and
performance. The experimental protocols provided in this guide offer a standardized approach
for the preparation and characterization of Carbomer 934-based systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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